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For Researchers, Scientists, and Drug Development Professionals

Abstract
Periciazine, a first-generation antipsychotic of the phenothiazine class, is utilized in the

management of schizophrenia and other psychotic disorders. This technical guide provides a

comprehensive overview of the chemical structure and a detailed synthesis pathway for

Periciazine. The document elucidates the core chemical properties, presents a step-by-step

synthesis protocol with key reaction parameters, and illustrates the primary mechanism of

action through its signaling pathways. All quantitative data is summarized in structured tables,

and experimental workflows are visualized using Graphviz diagrams to facilitate understanding

for researchers and professionals in drug development.

Chemical Structure and Identification
Periciazine, also known as Propericiazine, is chemically designated as 10-[3-(4-

hydroxypiperidin-1-yl)propyl]-10H-phenothiazine-2-carbonitrile[1]. It is a derivative of

phenothiazine with a piperidine side chain, which contributes to its pharmacological profile.

The key identifiers and physicochemical properties of Periciazine are summarized in the table

below.
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Identifier Value Reference

IUPAC Name

10-[3-(4-hydroxypiperidin-1-

yl)propyl]-10H-phenothiazine-

2-carbonitrile

[1]

CAS Number 2622-26-6 [1]

Molecular Formula C21H23N3OS [1]

Molecular Weight 365.49 g/mol [2]

Appearance Solid [2]

Purity >97% [2]

Synthesis of Periciazine
The synthesis of Periciazine is a multi-step process that begins with the preparation of the key

intermediate, 2-cyanophenothiazine, followed by N-alkylation and subsequent reaction with 4-

hydroxypiperidine.

Synthesis of 2-Cyanophenothiazine
The initial step involves the cyanation of 2-chlorophenothiazine.

Reaction: 2-Chlorophenothiazine reacts with cuprous cyanide in a high-boiling point solvent.

Experimental Protocol:

A mixture of 2-chlorophenothiazine, cuprous cyanide, and a catalyst such as potassium

iodide is heated in a solvent like N-methylpyrrolidone or quinoline[3][4].

The reaction mixture is refluxed for several hours.

Upon completion, the mixture is cooled, and the crude product is precipitated by the

addition of water.

The crude 2-cyanophenothiazine is then purified by recrystallization from a suitable

solvent system, such as toluene and methanol[3].
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Synthesis of 10-(3-Chloropropyl)-10H-phenothiazine-2-
carbonitrile
The next step is the alkylation of the 2-cyanophenothiazine intermediate.

Reaction: 2-Cyanophenothiazine is reacted with an excess of 1-bromo-3-chloropropane.

Experimental Protocol:

2-Cyanophenothiazine is dissolved in a suitable solvent.

A base, such as sodium amide or potassium carbonate, is added to facilitate the

deprotonation of the phenothiazine nitrogen.

1-bromo-3-chloropropane is added, and the mixture is heated to drive the N-alkylation

reaction.

The resulting intermediate, 10-(3-chloropropyl)-10H-phenothiazine-2-carbonitrile, is

isolated and purified.

Synthesis of Periciazine
The final step involves the condensation of the alkylated intermediate with 4-hydroxypiperidine.

Reaction: 10-(3-Chloropropyl)-10H-phenothiazine-2-carbonitrile is reacted with 4-

hydroxypiperidine.

Experimental Protocol:
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10-(3-Chloropropyl)-10H-phenothiazine-2-carbonitrile is dissolved in an appropriate

solvent.

4-Hydroxypiperidine is added to the solution.

The reaction mixture is heated to facilitate the nucleophilic substitution of the chlorine

atom by the secondary amine of 4-hydroxypiperidine.

After the reaction is complete, the final product, Periciazine, is isolated and purified.

A schematic of the overall synthesis workflow is presented below.

2-Chlorophenothiazine
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10-(3-Chloropropyl)-10H-
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Synthesis workflow of Periciazine.

Mechanism of Action and Signaling Pathways
Periciazine exerts its antipsychotic effects primarily through the antagonism of dopamine D2

and serotonin 5-HT2A receptors in the central nervous system.
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Dopamine D2 Receptor Antagonism
Overactivity of the mesolimbic dopamine pathway is associated with the positive symptoms of

schizophrenia. Periciazine acts as an antagonist at D2 receptors, blocking the binding of

dopamine and thereby reducing dopaminergic neurotransmission. This action is believed to

alleviate symptoms such as hallucinations and delusions.

Serotonin 5-HT2A Receptor Antagonism
Periciazine also exhibits antagonist activity at 5-HT2A receptors. The blockade of these

receptors is thought to contribute to its efficacy against the negative symptoms of

schizophrenia and may also modulate dopamine release in different brain regions, potentially

reducing the incidence of extrapyramidal side effects associated with potent D2 receptor

blockade.

The signaling pathways affected by Periciazine are illustrated in the following diagram.
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Periciazine's antagonism of D2 and 5-HT2A receptors.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1679606?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide has provided a detailed overview of the chemical structure, synthesis, and

mechanism of action of Periciazine. The presented information, including structured data and

visual diagrams, is intended to serve as a valuable resource for researchers and professionals

engaged in the fields of medicinal chemistry and drug development. Further research into the

nuanced pharmacological properties of Periciazine and the development of more efficient and

stereoselective synthesis methods will continue to be of interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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